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Compound of Interest

Compound Name: MEL-3 Hydrochloride

CAS No.: 292039-18-0

Cat. No.: B560476

Get Quote

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug

Development Professionals Compound: MEL-3 Hydrochloride (CAS: 292039-18-0)

Introduction & Mechanistic Hazard Context
Handling experimental active pharmaceutical ingredients (APIs) requires moving beyond basic

compliance and understanding the causality behind the hazards. MEL-3 Hydrochloride is a

potent, novel androgen receptor (AR) antagonist utilized primarily in prostate cancer research

to suppress androgen-dependent and independent cell proliferation[1].

Because of its specific mechanism of action, accidental exposure to MEL-3 acts as a powerful

systemic endocrine disruptor. The hazard profile of this compound is dual-natured and highly

dependent on its physical state:

As a Powder: The primary risk is inhalation of micro-particulates and mucosal absorption.

In Solution: MEL-3 is virtually insoluble in water but highly soluble in Dimethyl Sulfoxide

(DMSO)[1]. DMSO is a highly polar aprotic solvent that penetrates the human stratum

corneum at an exceptionally high rate (176 ± 42 g/m²/hr)[2]. More critically, DMSO acts as a
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transdermal vehicle—it will carry dissolved MEL-3 directly through intact skin and into the

systemic circulation without visibly damaging the skin barrier[3].

Understanding this mechanism is critical: your safety protocols must protect against both

airborne API dust and transdermal solvent delivery.
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Fig 1. MEL-3 mechanism: Competitive inhibition of the Androgen Receptor signaling pathway.

Physicochemical Data & PPE Matrix
To design a self-validating safety system, we must first map the physicochemical properties of

the compound to the operational implications.
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Table 1: Physicochemical Properties of MEL-3
Hydrochloride

Property Value Operational Implication

CAS Number 292039-18-0

Unique identifier for SDS

tracking and waste disposal

logs.

Molecular Weight 286.80 g/mol

Required for precise molarity

calculations during

reconstitution.

Appearance White to light brown powder

Fine particulate nature

increases aerosolization risk

during weighing.

Solubility DMSO (Up to 15 mg/mL)
Necessitates handling a

transdermal carrier solvent[1].

Storage (Powder) 2-8°C

Must be brought to room

temperature before opening to

prevent condensation.

Table 2: Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for handling DMSO-solubilized endocrine disruptors.

The Occupational Safety and Health Administration (OSHA) mandates specific barrier

protections when handling dermal-penetrating solvents[3].
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Body Part Required PPE
Scientific Rationale &
Causality

Hands
Butyl rubber gloves OR

Double-layered Nitrile

DMSO rapidly permeates latex

and degrades standard thin

nitrile. Double-gloving allows

immediate removal of the outer

layer upon solvent contact,

preventing transdermal

delivery of the API.

Respiration N95/P100 Respirator

Used when weighing outside a

closed system. Prevents

inhalation of fine API dust,

which acts as a systemic

endocrine disruptor.

Eyes Chemical splash goggles

Protects ocular mucous

membranes from DMSO

splashes, which cause severe

irritation and immediate

systemic absorption.

Body
Disposable, fluid-resistant lab

coat

Prevents contamination of

personal clothing. Disposable

coats ensure that microscopic

powder spills are incinerated

rather than spread.

Standard Operating Procedure: Reconstitution &
Handling
This protocol is designed as a self-validating system: each step contains a verification check to

ensure the integrity of both the safety barrier and the scientific sample.

Phase 1: Environmental Preparation & Equilibration
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Equilibrate: Remove the MEL-3 Hydrochloride vial from 2-8°C storage. Hold at room

temperature for at least 30 minutes before opening.Causality: Opening a cold vial in a humid

lab causes immediate condensation inside the vial, degrading the API via hydrolysis and

altering the molecular weight for future calculations.

Setup: Line a Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood

with disposable, absorbent, plastic-backed bench paper.

PPE Donning: Don chemical splash goggles, a disposable lab coat, and double-layered

nitrile gloves.

Phase 2: Weighing the API
Static Control: Use an anti-static gun (Zerostat) or anti-static weigh boats. Causality: MEL-3

powder is highly susceptible to static charge. Static repulsion can cause the powder to

aerosolize or jump from the spatula, leading to immediate inhalation hazards and inaccurate

mass readings.

Transfer: Carefully weigh the required mass using a micro-spatula.

Validation Check: Tare the balance, remove the weigh boat, and place it back on. If the

weight fluctuates by more than 0.1 mg, static is still present and must be neutralized before

proceeding.

Phase 3: Reconstitution in DMSO
Solvent Addition: Add anhydrous DMSO to achieve the desired concentration (Maximum

solubility is 15 mg/mL)[1].

Dissolution: Pipette up and down gently. Do not vortex vigorously if the vial is unsealed, as

this generates hazardous micro-droplets.

Validation Check: Hold the vial against a dark background under the hood light. Self-

Validating Step: The solution must be completely transparent. Any visible micro-particulates

indicate incomplete dissolution, which will ruin downstream dosing calculations and IC50

assays.
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Phase 4: Aliquoting and Storage
Aliquot: Divide the stock solution into single-use amber microcentrifuge vials. Causality:

Repeated freeze-thaw cycles degrade the compound. Amber vials protect the API from

photodegradation.

Storage: Store aliquots immediately at -20°C to -80°C.

1. PPE & BSC Setup
(Double Nitrile)

2. Weigh Powder
(Anti-static tools)

3. Add DMSO
(15 mg/mL max)

4. Aliquot
(Amber vials)

5. Store (-20°C)
& Decontaminate

Click to download full resolution via product page

Fig 2. Step-by-step operational workflow for the safe handling and reconstitution of MEL-3.

Decontamination and Disposal Plan
Improper cleanup of DMSO-based solutions is a leading cause of secondary exposure in

laboratories.

Spill Response (Powder): Do NOT use water. Wipe up the powder using a damp paper towel

soaked in a 10% bleach solution or ethanol to prevent aerosolization, then dispose of it in a

solid hazardous waste bin.

Spill Response (DMSO Solution): Do NOT use water initially, as water generates an

exothermic reaction with DMSO and can spread the active endocrine disruptor. Use

dedicated chemical absorbent pads (e.g., vermiculite or polypropylene spill pads) to soak up

the liquid.

Waste Categorization: Place all contaminated consumables (pipette tips, outer gloves, empty

vials, bench paper) into a rigid, sealable chemical waste container designated for "Toxic

Organics / Endocrine Disruptors."

Final Destruction: Incineration is the only approved method for the final destruction of the

MEL-3 API and its contaminated consumables. Do not pour any DMSO/MEL-3 solutions
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down the sink, as it will contaminate municipal water supplies with active pharmaceutical

ingredients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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